Cas no 62268-54-6 (2,5-Cyclohexadien-1-one, 2,3-dimethyl-4-(phenylimino)-)

• Product Name: 2,5-Cyclohexadien-1-one, 2,3-dimethyl-4-(phenylimino)-
• CAS No: 62268-54-6
• Molecular Formula: C₁₄H₁₃NO
• Molecular Weight: 211.25912
• CID: 451715
• PubChem ID: 71388089

2,5-Cyclohexadien-1-one, 2,3-dimethyl-4-(phenylimino)- Properties

Names and Identifiers

• 2,5-Cyclohexadien-1-one, 2,3-dimethyl-4-(phenylimino)-
• 2,3-dimethyl-4-phenyliminocyclohexa-2,5-dien-1-one
• (4E)-2,3-Dimethyl-4-(phenylimino)cyclohexa-2,5-dien-1-one
• DTXSID40810165
• 62268-54-6

• InChIKey： JYEJITUFZPAVKM-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13NO/c1-10-11(2)14(16)9-8-13(10)15-12-6-4-3-5-7-12/h3-9H,1-2H3
• SMILES： CC1=C(C(=O)C=CC1=NC2=CC=CC=C2)C

Computed Properties

• Exact Mass: 211.09979
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 211.099714038g/mol
• Heavy Atom Count: 16
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43